Cas no 1152553-76-8 (2-{3-(bromomethyl)phenoxymethyl}pyridine)

2-{3-(Bromomethyl)phenoxymethyl}pyridine is a versatile brominated aromatic compound featuring both pyridine and phenoxymethyl functional groups. Its key structural advantage lies in the reactive bromomethyl moiety, which facilitates further functionalization through nucleophilic substitution or cross-coupling reactions. The pyridine ring enhances solubility in polar organic solvents and provides a coordination site for metal catalysts, making it useful in synthetic applications. This compound is particularly valuable as an intermediate in pharmaceutical and agrochemical synthesis, where its bifunctional reactivity enables the construction of complex heterocyclic frameworks. Its stability under standard storage conditions and well-defined reactivity profile contribute to its utility in precision organic synthesis.
2-{3-(bromomethyl)phenoxymethyl}pyridine structure
1152553-76-8 structure
Product Name:2-{3-(bromomethyl)phenoxymethyl}pyridine
CAS No:1152553-76-8
MF:C13H12BrNO
MW:278.14448261261
MDL:MFCD11103176
CID:5242732
PubChem ID:43141718
Update Time:2026-03-08

2-{3-(bromomethyl)phenoxymethyl}pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-{[3-(bromomethyl)phenoxy]methyl}pyridine
    • Pyridine, 2-[[3-(bromomethyl)phenoxy]methyl]-
    • 2-{3-(bromomethyl)phenoxymethyl}pyridine
    • MDL: MFCD11103176
    • Inchi: 1S/C13H12BrNO/c14-9-11-4-3-6-13(8-11)16-10-12-5-1-2-7-15-12/h1-8H,9-10H2
    • InChI Key: ZDVHOQVCXDUYAF-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC=C(C=1)OCC1C=CC=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 200
  • XLogP3: 2.9
  • Topological Polar Surface Area: 22.1

2-{3-(bromomethyl)phenoxymethyl}pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1152553-76-8 95%
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